3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride
Description
3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride is a chemical compound with the CAS Number: 2138397-84-7 . It has a molecular weight of 227.14 . The IUPAC name for this compound is 3-methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including this compound, has been reported in the literature . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C7H14N4.2ClH/c1-5(2)3-6(8)7-9-4-10-11-7;;/h4-6H,3,8H2,1-2H3,(H,9,10,11);2*1H .Future Directions
The future directions for research on 3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride and similar compounds could involve further exploration of their potential as anticancer agents . Additionally, more research could be done to understand the mechanism of action of these compounds and to improve their pharmacokinetics, pharmacological, and toxicological properties .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride involves the reaction of 1,4-dibromobutane with sodium azide to form 1,4-diazidobutane. The diazide is then reduced to the corresponding diamine using palladium on carbon and hydrogen gas. The resulting diamine is then reacted with 1H-1,2,4-triazole in the presence of a suitable solvent to form the final product, 3-(1H-1,2,4-triazol-3-yl)butan-1-amine. The dihydrochloride salt is then formed by reacting the amine with hydrochloric acid.", "Starting Materials": [ "1,4-dibromobutane", "sodium azide", "palladium on carbon", "hydrogen gas", "1H-1,2,4-triazole", "suitable solvent", "hydrochloric acid" ], "Reaction": [ "1. 1,4-dibromobutane is reacted with sodium azide in a suitable solvent to form 1,4-diazidobutane.", "2. The diazide is reduced to the corresponding diamine using palladium on carbon and hydrogen gas.", "3. The resulting diamine is reacted with 1H-1,2,4-triazole in the presence of a suitable solvent to form 3-(1H-1,2,4-triazol-3-yl)butan-1-amine.", "4. The amine is reacted with hydrochloric acid to form the dihydrochloride salt of the final product." ] } | |
CAS No. |
2551116-52-8 |
Molecular Formula |
C6H14Cl2N4 |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
